Cas no 196083-04-2 (2-Propanol, 1-ethoxy-1-methoxy-)

196083-04-2 structure
Product name:2-Propanol, 1-ethoxy-1-methoxy-
2-Propanol, 1-ethoxy-1-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-ethoxy-1-methoxy-
- 1-ethoxy-1-methoxypropan-2-ol
- SCHEMBL5832236
- 196083-04-2
- DTXSID60444244
-
- Inchi: InChI=1S/C6H14O3/c1-4-9-6(8-3)5(2)7/h5-7H,4H2,1-3H3
- InChI Key: NTQJADFUNRQFOK-UHFFFAOYSA-N
- SMILES: CCOC(C(C)O)OC
Computed Properties
- Exact Mass: 134.09432
- Monoisotopic Mass: 134.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 65.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2-Propanol, 1-ethoxy-1-methoxy- Related Literature
-
Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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4. Back matter
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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